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Compound of Interest

Compound Name: NS004

Cat. No.: B15584838

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound NS004,
detailing its chemical structure, mechanism of action, and the experimental protocols used to
elucidate its function. NS004 has garnered interest in the scientific community for its
multifaceted activity as a modulator of ion channels and its potential as an inhibitor of
mitochondrial function in cancer cells. This document synthesizes key findings to support
further research and drug development efforts.

Chemical and Structural Identity of NS004

NSO004, a substituted benzimidazolone, is chemically identified as 1-(5-chloro-2-
hydroxyphenyl)-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one[1]. Its structural and
chemical properties are summarized below.
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Property Value

1-(5-chloro-2-hydroxyphenyl)-5-

IUPAC Name (trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-
one[1]

Synonyms NS 004, NS-004[1]

Molecular Formula C14H8CIF3N202[1]

Molecular Weight 328.68 g/mol [1]
O=C1N(c2cc(Cl)ccec20)c3cc(C(F

SMILES (F)F)ccéSNl[(l] ) ) o

InChl Key WYLYBVMNGZOYOH-UHFFFAOYSA-N[1]

CAS Number 141797-92-4[1]

Mechanism of Action and Biological Targets

NS004 exhibits a complex pharmacological profile, primarily acting on two distinct classes of
ion channels and demonstrating effects on mitochondrial function.

Large-Conductance Calcium-Activated Potassium
(BKCa) Channel Opener

NSO004 is recognized as an opener of large-conductance calcium-activated potassium (BKCa)
channels[2]. The opening of these channels leads to an efflux of potassium ions, resulting in
hyperpolarization of the cell membrane. This action can modulate cellular excitability and
smooth muscle tone[3]. Studies have shown that NS004 increases the activity of BKCa
channels by increasing the channel's mean open time and decreasing the interburst interval,
which suggests an enhancement of the channel's sensitivity to voltage and intracellular
calcium[2].

Cystic Fibrosis Transmembrane Conductance Regulator
(CFTR) Channel Modulator
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In addition to its effect on BKCa channels, NS004 also activates the cystic fibrosis
transmembrane conductance regulator (CFTR) chloride channel[1]. This activation occurs
through a cyclic AMP (cAMP)-independent mechanism. Research indicates that NS004 does
not elevate intracellular cAMP levels, suggesting a direct interaction with the CFTR protein or a
downstream signaling component, rather than acting through the canonical PKA-mediated
phosphorylation pathway[1].

Inhibition of Mitochondrial Function in Glioma Cells

NS004 has been identified as an inhibitor of mitochondrial function, particularly in glioma
cells[1]. Glioma cells often exhibit altered metabolism, with a reliance on glycolysis even in the
presence of oxygen (the Warburg effect), and possess dysfunctional mitochondria[4][5]. By
targeting these compromised mitochondria, NS004 can disrupt the energy metabolism and
induce apoptosis in these cancer cells[6].

Quantitative Analysis of NS004 Activity

The following table summarizes the quantitative data on the biological activity of NS004 from
various experimental studies.

Experimental
Parameter Value Effect
System

Phenylephrine- and
IC50 9.2 uM KCl-contracted rat Relaxation[7]

aortic smooth muscle

Isolated rat hearts Increased time to
EC25 8.6 UM ) )
(global ischemia) contracture[7]
Porcine coronary o
) . . Moderate inhibition of
Concentration Range 0.5-10 uMm arterial cells (holding
) K+ current[8]
potential -60 mV)
Porcine coronary . i
) . ) Robust stimulation of
Concentration 50 uM arterial cells (holding

] K+ current[8]
potential -60 mV)
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Signaling Pathways Modulated by NS004

The diverse biological effects of NS004 can be attributed to its modulation of distinct signaling
pathways.
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NSO004 activation of the BKCa channel pathway.
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(Record changes in current
in response to NS004)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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